3-Oxopiperazine-1-carboximidamide hydroiodide

• IUPAC Name: 3-oxopiperazine-1-carboximidamide;hydroiodide
• InChI: InChI=1S/C5H10N4O.HI/c6-5(7)9-2-1-8-4(10)3-9;/h1-3H2,(H3,6,7)(H,8,10);1H
• InChI Key: SMPHLTWXVZRKKV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C(=N)N.I
• Molecular Formula: C5H11IN4O
• Molecular Weight: 270.07 g/mol

Description

3-Oxopiperazine-1-carboximidamide hydroiodide is a chemical compound that has gained significant attention in various fields. It has a molecular formula of C5H11IN4O and a molecular weight of 270.07 g/mol.

Scientific Research Applications

Antagonists for Platelet Aggregation and Thrombosis

Research by Kitamura et al. (2001) explored 2-oxopiperazine derivatives for their potential in inhibiting platelet aggregation and minimizing bleeding time. These compounds, specifically TAK-024, showed promise in preventing arterial thrombus formation, indicating their potential use in clinical treatment of thrombotic diseases (Kitamura et al., 2001).

Peptidomimetics Synthesis

Pohlmann et al. (1997) reported the enantioselective synthesis of peptides containing the 3-substituted 2-oxopiperazine system. This method involved direct diastereoselective alkylation, offering an approach to create tripeptide analogues with a variety of alkyl side chains (Pohlmann et al., 1997).

Bicyclic Piperazine Mimetics

Usmanova et al. (2018) developed 5-oxopiperazine-2-carboxamides, transformed into cis- and trans-configured bicyclic piperazines. These compounds, known for mimicking peptide β-turn, are useful in drug design, showcasing the adaptability of 2-oxopiperazine derivatives (Usmanova et al., 2018).

Diastereoselective Synthesis for Peptidomimetic Precursors

Franceschini et al. (2005) highlighted a method for creating 1,3,4-trisubstituted-2-oxopiperazines, crucial for preparing diastereomerically pure constrained peptidomimetics. This approach is significant for the synthesis of diverse peptidomimetics (Franceschini et al., 2005).

Solid-Phase Synthesis of Oxopiperazines

Khan et al. (2002) reported the first studies toward solid-phase synthesis of 1,4,5-substituted-2-oxopiperazines. Their strategy involved reductive alkylation of amino acids, leading to diastereomerically pure 2-oxopiperazines (Khan et al., 2002).

Stereoselective Synthesis in Medicinal Chemistry

Mordini et al. (2014) focused on stereoselective synthesis of polysubstituted piperazines and oxopiperazines. Their research underscores the significance of these compounds in pharmaceuticals, utilizing natural amino acids as starting materials (Mordini et al., 2014).